7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one

• CAS RN: 108773-04-2
• Molecular Formula: C9H10N2O2S
• Molecular Weight: 210.26 g/mol
• IUPAC Name: 7-(2-aminoethyl)-4-hydroxy-3H-1,3-benzothiazol-2-one
• InChI: InChI=1S/C9H10N2O2S/c10-4-3-5-1-2-6(12)7-8(5)14-9(13)11-7/h1-2,12H,3-4,10H2,(H,11,13)
• InChI Key: YPLJLRNXOFWVTL-UHFFFAOYSA-N
• SMILES: C1=CC(=C2C(=C1CCN)SC(=O)N2)O
• synonyms: 2(3H)-Benzothiazolone,7-(2-aminoethyl)-4-hydroxy-(9CI)

Description

7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one, also known as AEHB, is a heterocyclic organic compound with a benzothiazole backbone. It has been the subject of scientific research due to its potential applications in various fields, including medicine and biotechnology.

Mechanism of Action

7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one exerts its biological effects through multiple mechanisms. It has been shown to inhibit the activity of reactive oxygen species, which are involved in oxidative stress and inflammation. 7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one also inhibits the activity of certain enzymes involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in cells, which can lead to improved cellular function and reduced risk of chronic diseases. 7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one has also been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one has several advantages as a research tool. It is relatively easy to synthesize and purify, and it has been shown to be effective in various assays and experiments. However, 7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research involving 7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. 7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one may also have applications in biotechnology, such as in the development of biosensors or other diagnostic tools. Further studies are needed to fully understand the potential applications of 7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one and its mechanism of action.

Synthesis Methods

7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one can be synthesized using a multistep process involving the reaction of 2-aminophenol with 2-chloroacetic acid, followed by cyclization with sulfur and oxidation with potassium permanganate. This method has been optimized to produce high yields of pure 7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one.

Scientific Research Applications

7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one has been studied extensively for its potential applications in various scientific fields. It has been shown to have antioxidant, anti-inflammatory, and anti-cancer properties. 7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one has also been investigated for its use as a fluorescent probe for detecting amyloid fibrils, which are associated with various neurodegenerative diseases.